Cas no 127733-40-8 ((S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine)

• Product Name: (S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine
• CAS No: 127733-40-8
• MF: C₁₀H₉F₆N
• MW: 257.175583600998
• MDL: MFCD02181164
• CID: 63890
• PubChem ID: 1512509
• Update Time: 2025-05-21

(S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine
• (1S)-1-[3,5-bis(trifluoromethyl)phenyl]ethanamine
• (S)-1-(3,5-bis(trifluoromethyl)phenyl)ethanamine hydrochloride
• (S)-1-(3,5-Bis(trifluoromethyl)phenyl)-ethanamine hydrochloride
• (S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethylamine
• (S)-1-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE
• (S)-1-(3,5-Bistrifluoromethylphenyl)ethylamine
• AC1LTQA2
• ACT02379
• CTK8B4980
• MolPort-001-771-468
• Benzenemethanamine,a-methyl-3,5-bis(trifluoromethyl)-,(S)-
• (1S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethylamine
• S-MBT-PEM
• (S)-1-[BIS-3,5-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE
• (S)-1-(3,5-bis(trifluoromethyl)phenyl)ethan-1-amine
• (S)-ALPHA-METHYL-BIS-3,5-TRIFLUOROMETHYLBENZYLAMINE
• (R)-1-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE HCL
• Benzenemethanamine, α-methyl-3,5-bis(trifluoromethyl)-, (αS)-
• (R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine hydrochloride
• (S)-1-[3,5-Bis(trifluoromethyl)phenyl)ethylamine
• (1S)-1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-amine
• PFVWEAYXWZFSSK-YFKPBY

• MDL： MFCD02181164
• Inchi： 1S/C10H9F6N/c1-5(17)6-2-7(9(11,12)13)4-8(3-6)10(14,15)16/h2-5H,17H2,1H3/t5-/m0/s1
• InChI Key： PFVWEAYXWZFSSK-YFKPBYRVSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)[C@H](C)N)(F)F

Computed Properties

• Exact Mass: 257.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 237
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Boiling Point: 60/14mm
• PSA: 26.02000
• LogP: 4.44420

(S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine

Comprehensive Overview of (S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine (CAS No. 127733-40-8)

(S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine (CAS No. 127733-40-8) is a chiral amine compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of trifluoromethyl groups, make it a valuable building block in organic synthesis. The compound's stereospecificity and electron-withdrawing properties have garnered attention in the development of bioactive molecules, particularly in the context of asymmetric catalysis and drug discovery.

In recent years, the demand for fluorinated compounds like (S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter activity. The compound's CAS No. 127733-40-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

The synthesis of (S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine often involves enantioselective methods, such as chiral resolution or asymmetric hydrogenation. Its trifluoromethyl groups contribute to lipophilicity, a critical factor in optimizing drug-receptor interactions. This property aligns with current trends in precision medicine, where molecular tailoring is key to minimizing off-target effects.

From an industrial perspective, CAS No. 127733-40-8 is utilized in the production of advanced intermediates for crop protection agents. Its structural motif is found in herbicides and fungicides, addressing global challenges like food security and sustainable agriculture. Environmental scientists also investigate its degradation pathways to ensure ecological safety.

Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing (S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine. Purity assessments are crucial, as even minor enantiomeric impurities can impact biological activity. This underscores the importance of quality control in fine chemical manufacturing.

Emerging applications include its role in material science, where fluorinated aromatics enhance the performance of liquid crystals and OLEDs. The compound’s thermal stability and electronic properties make it a candidate for next-generation optoelectronic devices, a hot topic in renewable energy research.

Regulatory compliance for CAS No. 127733-40-8 adheres to international guidelines like REACH and GMP. Safety data sheets emphasize proper handling to mitigate workplace exposure, though it is not classified as hazardous under standard protocols.

Future research directions may explore (S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine in bioconjugation for targeted drug delivery or as a ligand in transition-metal catalysis. Collaborative efforts between academia and industry continue to unlock its potential across multidisciplinary fields.